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Compound of Interest

Compound Name:

4-

(Cyclohexanecarboxamido)benzoi

c acid

CAS No.: 180991-56-4

Cat. No.: B3247289

Get Quote

This guide provides an in-depth technical analysis of 4-(Cyclohexanecarboxamido)benzoic
acid, a molecule of interest in drug development and materials science. As of this publication, a

definitive single-crystal X-ray structure for this specific compound is not publicly available in

crystallographic databases. This situation is common in research and presents an opportunity

to leverage a multi-technique, comparative approach to predict its solid-state behavior.

Here, we will use high-quality X-ray crystallography data from a closely related analogue, 4-

(Cyclopropanecarboxamido)benzoic acid, as our primary reference. By comparing this known

structure with data from other analytical techniques—such as Nuclear Magnetic Resonance

(NMR), Infrared (IR) Spectroscopy, and Thermal Analysis—we can construct a robust and

predictive model for the target compound. This guide is designed for researchers, scientists,

and drug development professionals who require a deep understanding of molecular structure

and its impact on material properties.
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Part 1: Crystallographic Analysis of a Prime
Comparator: 4-(Cyclopropanecarboxamido)benzoic
acid
To understand the likely crystal packing of our target molecule, we first examine the

experimentally determined structure of its cyclopropane analogue. The replacement of a

flexible cyclohexane ring with a rigid, strained cyclopropane ring provides a well-defined

starting point for our comparison.

The crystal structure of 4-(Cyclopropanecarboxamido)benzoic acid was determined by Sun,

Ding, and Shao (2012).[1][2] The key findings reveal a structure dominated by strong hydrogen

bonding interactions, which are fundamental to the stability of the crystal lattice.

Key Structural Features:

Centrosymmetric Dimers: Like many carboxylic acids, the molecules form classic

centrosymmetric dimers. This occurs through robust O—H···O hydrogen bonds between the

carboxylic acid groups of two separate molecules, creating a characteristic R²₂(8) graph set

motif.[1][2]

One-Dimensional Ribbons: These dimers are further linked into one-dimensional "ribbons"

along the b-axis of the unit cell. This is accomplished via N—H···O hydrogen bonds where

the amide proton of one dimer donates to the amide carbonyl oxygen of an adjacent dimer.

[1][2]

Molecular Conformation: The dihedral angle between the plane of the benzene ring and the

cyclopropane ring is 63.2(1)°.[1][2] This twisted conformation minimizes steric hindrance and

influences the overall packing efficiency.

Table 1: Crystallographic Data for 4-(Cyclopropanecarboxamido)benzoic acid
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Parameter Value Reference

Chemical Formula C₁₁H₁₁NO₃ [1]

Molecular Weight 205.21 g/mol [1]

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

a 13.2429 (14) Å [1]

b 4.7704 (5) Å [1]

c 16.7983 (18) Å [1]

β 111.227 (2)° [1]

Volume (V) 989.21 (18) Å³ [1]

Z 4 [1]

Temperature 293 K [1]

| R-factor | 0.041 |[2] |

The diagram below illustrates the fundamental hydrogen bonding pattern that defines the

crystal structure of N-acyl aminobenzoic acids.
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Carboxylic Acid Dimer Formation via Hydrogen Bonds.
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Synthesis & Purification

Initial Characterization

Single Crystal Growth

X-Ray Diffraction

1. Amide Coupling
(e.g., Schotten-Baumann)

2. Recrystallization
or Column Chromatography

3. NMR Spectroscopy

4. IR Spectroscopy

5. Thermal Analysis

6. Crystal Growth
(Slow Evaporation)

7. Data Collection
(Diffractometer)

8. Structure Solution
& Refinement

9. Validation & Deposition

Overall workflow for structural characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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